Cas no 1806017-80-0 (3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806017-80-0
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4857643
• Update Time: 2025-05-21

3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-2-3-1-4(12)6(8(14)15)13-5(3)7(10)11/h1,7H,2,12H2,(H,14,15)
• InChI Key： HQSMBZGKMFPANP-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(=O)O)N=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806017-80-0)

3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806017-80-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, owing to its versatile reactivity and structural features.

The 3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid structure combines a carboxylic acid moiety with halogenated substituents, making it a valuable intermediate in medicinal chemistry. Its CAS No. 1806017-80-0 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and targeted drug design. Recent studies highlight its utility in developing enzyme inhibitors and small-molecule therapeutics, aligning with the industry's focus on precision medicine.

In the context of green chemistry, 3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid is being explored for sustainable synthesis routes. The incorporation of fluorine atoms enhances metabolic stability, a key consideration in modern pharmaceutical development. This aligns with trending searches on fluorinated compounds and their impact on drug bioavailability. Additionally, its bromomethyl group offers opportunities for further functionalization, a topic frequently discussed in organic synthesis forums.

The compound's pyridine core is a focal point for researchers investigating heterocyclic chemistry. With the rise of AI-assisted molecular modeling, CAS No. 1806017-80-0 has been featured in computational studies predicting ligand-protein interactions. This synergy between experimental and in silico approaches addresses common user queries about structure-activity relationships (SAR) and fragment-based drug discovery.

From an industrial perspective, 3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid is manufactured under stringent GMP conditions to ensure purity for preclinical research. Its applications extend to agrochemical innovation, where difluoromethyl-containing compounds are explored for crop protection. This dual-use potential makes it a recurring keyword in life sciences patent literature.

Analytical characterization of CAS No. 1806017-80-0 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently searched by quality control professionals. The compound's stability under various pH conditions is also a subject of technical whitepapers, catering to formulation scientists optimizing drug delivery systems.

Emerging trends in bioconjugation have further elevated interest in 3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid. Its reactive sites enable covalent modification of biological macromolecules, a technique gaining traction in diagnostic probe development. This aligns with frequent search queries about click chemistry applications in theranostics.

In summary, 3-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806017-80-0) represents a multifaceted tool for modern chemical research. Its structural complexity and functional diversity address pressing challenges in drug discovery, while its evolving applications reflect interdisciplinary innovation across material science and biotechnology sectors.